Cas no 1171811-22-5 (1-(3-chlorobenzoyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine)

• Product Name: 1-(3-chlorobenzoyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine
• CAS No: 1171811-22-5
• MF: C₁₆H₁₈ClN₃OS
• MW: 335.85162115097
• CID: 6026300
• PubChem ID: 44068351
• Update Time: 2025-06-14

1-(3-chlorobenzoyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzoyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine
• F5496-0021
• 1171811-22-5
• (3-chlorophenyl)-[4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone
• (3-chlorophenyl)(4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
• AKOS024511133

• Inchi： 1S/C16H18ClN3OS/c1-2-14-18-19-15(22-14)11-6-8-20(9-7-11)16(21)12-4-3-5-13(17)10-12/h3-5,10-11H,2,6-9H2,1H3
• InChI Key： OOHSJOCKAKOQQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCC(C2=NN=C(CC)S2)CC1)=O

Computed Properties

• Exact Mass: 335.0859111g/mol
• Monoisotopic Mass: 335.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.3Ų

Additional information on 1-(3-chlorobenzoyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine

Comprehensive Overview of 1-(3-Chlorobenzoyl)-4-(5-Ethyl-1,3,4-Thiadiazol-2-yl)Piperidine (CAS No. 1171811-22-5)

The compound 1-(3-chlorobenzoyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1171811-22-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the piperidine backbone and the 1,3,4-thiadiazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-(3-chlorobenzoyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine has surged, driven by advancements in drug discovery and material science. This compound's molecular structure combines a chlorobenzoyl group with a thiadiazole ring, offering unique electronic and steric properties. Such characteristics are critical for designing highly selective inhibitors or modulators in therapeutic applications.

One of the trending topics in chemical research is the exploration of sustainable synthesis routes for complex molecules like CAS 1171811-22-5. Scientists are investigating green chemistry approaches to reduce environmental impact while maintaining high yields. Additionally, computational tools such as AI-driven molecular modeling are being employed to predict the compound's physicochemical properties and binding affinities, accelerating its potential applications.

The pharmacokinetic profile of 1-(3-chlorobenzoyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine is another area of active research. Questions like "How does this compound metabolize in vivo?" or "What are its bioavailability limitations?" are frequently searched in academic and industrial databases. Preliminary studies suggest that the piperidine-thiadiazole hybrid may exhibit favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties, though further validation is needed.

Another hot topic is the compound's potential role in addressing antimicrobial resistance. With the rise of multidrug-resistant pathogens, 1,3,4-thiadiazole derivatives are being reevaluated for their antibacterial and antifungal activities. The ethyl-thiadiazole subunit in CAS 1171811-22-5 could enhance membrane permeability, making it a viable candidate for next-generation anti-infective agents.

From an industrial perspective, scalability and cost-effective production of 1-(3-chlorobenzoyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine are critical considerations. Manufacturers are optimizing catalytic processes and purification techniques to meet the growing demand. Searches for "bulk suppliers of CAS 1171811-22-5" or "custom synthesis services" reflect the commercial interest in this compound.

In summary, 1-(3-chlorobenzoyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1171811-22-5) represents a versatile and scientifically intriguing molecule. Its applications span drug development, agrochemical innovation, and material science, aligning with contemporary research priorities. As studies progress, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.